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Compound of Interest

Compound Name:
Dimethyl 1,4-

cyclohexanedicarboxylate

CAS No.: 3399-21-1

Cat. No.: B3415713

Get Quote

Technical Whitepaper: Dimethyl 1,4-Cyclohexanedicarboxylate (DMCD)

Executive Summary
Dimethyl 1,4-cyclohexanedicarboxylate (DMCD) is a critical aliphatic ester intermediate

bridging the gap between aromatic precursors and high-performance cycloaliphatic polymers.

[1] Produced primarily via the catalytic hydrogenation of dimethyl terephthalate (DMT), DMCD

serves as the direct precursor to 1,4-cyclohexanedimethanol (CHDM)—a monomer essential

for producing glycol-modified polyethylene terephthalate (PETG) and

polycyclohexylenedimethylene terephthalate (PCT).[1]

Beyond its role in polymer science, DMCD is gaining traction in pharmaceutical development

as a scaffold for cycloalkylamide derivatives.[1] This guide provides a rigorous technical

analysis of DMCD, focusing on isomer control, hydrogenation protocols, and its utility in soft-

segment engineering.[1]
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DMCD exists as a mixture of cis and trans stereoisomers.[1][2][3] The ratio of these isomers

fundamentally dictates the thermal and mechanical properties of the resulting polymers.[1] The

trans isomer is thermodynamically more stable and yields polymers with higher melting points

and crystallinity.[1]

Table 1: Chemical Identity and Properties
Property Data

Chemical Name Dimethyl 1,4-cyclohexanedicarboxylate

CAS Number (Mixture) 94-60-0

CAS Number (Trans) 3399-22-2

CAS Number (Cis) 3399-21-1

Molecular Formula C₁₀H₁₆O₄

Molecular Weight 200.23 g/mol

Boiling Point 263–265 °C (at 760 mmHg)

Melting Point Trans: ~70 °C Cis: ~14 °C Mixture: 24–27 °C

Density 1.11 g/cm³ (at 25 °C)

Solubility
Insoluble in water; soluble in methanol, ether,

acetone

Appearance
Colorless liquid (mixture) or white solid (trans-

enriched)

Synthesis & Manufacturing: The Hydrogenation
Pathway
The industrial production of DMCD is a classic example of aromatic ring reduction.[1] The

process must be carefully tuned to maximize conversion while controlling the cis/trans ratio.[1]
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The synthesis involves the heterogeneous catalytic hydrogenation of the benzene ring in

dimethyl terephthalate (DMT).[1] Unlike simple alkene reductions, this process requires high

pressure and specific catalysts (typically Ruthenium or Palladium on carbon) to overcome the

resonance energy of the aromatic ring without hydrogenating the ester groups

(hydrogenolysis).[1]

Key Reaction Parameters:

Catalyst: 5% Ru/C or Ru-Pt-Sn/Al₂O₃ (Trimettalic systems reduce side reactions).[1]

Pressure: 3.0 – 5.0 MPa H₂.[1]

Temperature: 110–140 °C (Higher temperatures favor the thermodynamic trans isomer).[1]

Visualization: Synthesis Workflow
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Figure 1: Catalytic hydrogenation pathway from DMT to DMCD and subsequent reduction to

CHDM.

Stereochemistry & Isomer Control
Understanding the conformational analysis of DMCD is vital for application scientists.[1] The

cyclohexane ring adopts a chair conformation.[1]

Trans-Isomer: The two carbomethoxy groups are in the diequatorial positions (1,4-

diequatorial).[1] This is the most stable conformation because it minimizes 1,3-diaxial

interactions.[1]
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Cis-Isomer: One group is equatorial and the other is axial (1,4-axial/equatorial).[1] This

introduces steric strain.[1]

Implication: In polymer synthesis, trans-DMCD yields linear, rigid chains that pack efficiently

(high

), whereas cis-DMCD introduces "kinks," reducing crystallinity and melting point.[1]

Visualization: Isomer Equilibrium
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Figure 2: Thermodynamic equilibrium between cis and trans isomers.

Applications in Research & Development
A. Polymer Science (Soft Segments)
DMCD is used to synthesize aliphatic-aromatic copolyesters.[1] Replacing terephthalic acid

with DMCD in PBT (polybutylene terephthalate) reduces the polymer's melting point and glass

transition temperature (

), improving impact resistance and clarity.[1]

Mechanism: The flexible cyclohexane ring disrupts the pi-stacking of aromatic rings,

increasing chain mobility.[1]
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B. Pharmaceutical Intermediates
DMCD is a starting material for:

Cycloalkylamide Derivatives: Used as inhibitors for soluble epoxide hydrolase (sEH), a target

for treating hypertension and inflammation.[1]

Isocyanates: Precursor to trans-1,4-cyclohexane diisocyanate (CHDI), used in polyurethane

elastomers requiring UV stability (unlike aromatic isocyanates which yellow over time).[1]

Experimental Protocols
Protocol A: Laboratory Scale Hydrogenation of DMT to
DMCD
Validates the synthesis mechanism described in Section 3.

Reagents:

Dimethyl Terephthalate (DMT): 50 g[1]

Methanol (Solvent): 200 mL[1]

Catalyst: 5% Ru/C (2.5 g)

Hydrogen Gas (High Purity)[1]

Workflow:

Loading: Charge a 500 mL Hastelloy autoclave with DMT, Methanol, and Ru/C catalyst.

Purging: Purge the reactor 3 times with Nitrogen (N₂) to remove oxygen, then 3 times with

Hydrogen (H₂).[1]

Reaction: Pressurize to 4.0 MPa (40 bar) with H₂. Heat the mixture to 120 °C with stirring

(1000 rpm).

Monitoring: Monitor H₂ consumption. The reaction is complete when pressure drop ceases

(approx. 4–6 hours).[1]
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Work-up: Cool to room temperature. Vent excess H₂. Filter the catalyst through a Celite pad.

[1]

Purification: Remove Methanol via rotary evaporation.[1] The crude product is a liquid

mixture of cis/trans DMCD.[1]

Isomer Separation (Optional): Recrystallize from cold methanol to isolate the trans-isomer

(solid), leaving the cis-isomer in the filtrate.

Protocol B: Transesterification Screening (Polymer Pre-
test)
Tests reactivity for polyester formation.[1]

Reagents:

DMCD: 10 mmol[1]

1,4-Butanediol: 20 mmol[1]

Catalyst: Titanium(IV) butoxide (0.1 mol%)[1]

Workflow:

Combine reagents in a Schlenk flask under N₂.

Heat to 160 °C for 2 hours (Oligomerization). Methanol byproduct distills off.[1]

Apply vacuum (0.1 mbar) and raise temperature to 220 °C for 1 hour.

Result: Viscous melt indicates successful transesterification and polymerization.[1]

Safety & Handling (MSDS Summary)
GHS Classification: Skin Irrit. 2, Eye Irrit. 2.[1]

Handling: DMCD is not highly volatile but can form combustible mists.[1] Use standard PPE

(nitrile gloves, safety goggles).[1]
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Storage: Store in a cool, dry place. Trans-isomer may solidify; gentle heating is required to

liquefy for dispensing.[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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